Cas no 2031261-10-4 (6-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride)

• Product Name: 6-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride
• CAS No: 2031261-10-4
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD30345301
• CID: 4634061
• Update Time: 2025-05-28

6-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride

• MDL： MFCD30345301
• Inchi： 1S/C10H13NO.ClH/c1-8-3-2-4-10-9(8)7-11-5-6-12-10;/h2-4,11H,5-7H2,1H3;1H
• InChI Key： DKWAYCHHYSNEHD-UHFFFAOYSA-N
• SMILES： CC1C=CC=C2OCCNCC=12.Cl

Additional information on 6-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride

Research Brief on 6-Methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine Hydrochloride (CAS: 2031261-10-4)

6-Methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride (CAS: 2031261-10-4) is a novel chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzoxazepine class, which is known for its diverse pharmacological activities, including potential applications in central nervous system (CNS) disorders, inflammation, and oncology. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further drug development.

Recent studies have focused on the synthesis, characterization, and biological evaluation of 6-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) reported a high-yield synthetic route for this compound, utilizing a multi-step process that ensures purity and scalability. The researchers employed nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) to confirm the compound's structure, while X-ray crystallography provided insights into its molecular conformation.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. These receptors are implicated in various psychiatric and neurological conditions, such as depression, anxiety, and schizophrenia. Preliminary data suggest that 6-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride exhibits selective binding affinity and functional activity at these receptors, with minimal off-target effects. This selectivity is a significant advantage in reducing potential side effects in therapeutic applications.

Another area of interest is the compound's potential anti-inflammatory properties. A 2023 study in the European Journal of Pharmacology investigated its effects on cytokine production in immune cells. The results indicated that the compound could suppress the release of pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting a possible role in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. However, further mechanistic studies are needed to elucidate the underlying pathways involved.

In the oncology field, 6-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride has shown promise as an adjuvant therapy. Research published in Cancer Research (2023) highlighted its ability to enhance the efficacy of standard chemotherapeutic agents in certain cancer cell lines. The compound appeared to sensitize cancer cells to apoptosis, potentially through modulation of intracellular signaling pathways. These findings warrant further exploration in preclinical models to assess its therapeutic potential in combination therapies.

Despite these promising results, challenges remain in the development of 6-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride. Pharmacokinetic studies have revealed moderate oral bioavailability and a relatively short half-life, which may necessitate formulation optimization or structural modifications. Additionally, comprehensive toxicity studies are required to ensure its safety profile before advancing to clinical trials. Researchers are currently exploring prodrug strategies and novel delivery systems to address these limitations.

In conclusion, 6-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride (CAS: 2031261-10-4) represents a versatile scaffold with multiple therapeutic applications. Its unique pharmacological profile, combined with ongoing advancements in synthetic and medicinal chemistry, positions it as a compelling candidate for future drug development. Continued research efforts will be crucial in unlocking its full potential and translating these findings into clinically viable treatments.